Cas no 1025719-29-2 (Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 1025719-29-2
• MF: C₁₆H₂₂BNO₅
• MW: 319.2
• CID: 5520391
• PubChem ID: 44474457
• Update Time: 2025-05-24

Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 3-acetamido-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• G63258
• MFCD12405518
• 1025719-29-2

• Inchi： 1S/C16H22BNO5/c1-10(19)18-13-8-11(14(20)21-6)7-12(9-13)17-22-15(2,3)16(4,5)23-17/h7-9H,1-6H3,(H,18,19)
• InChI Key： HYHBDRFEFCNXDU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=CC(NC(C)=O)=C1

Computed Properties

• Exact Mass: 319.1591030g/mol
• Monoisotopic Mass: 319.1591030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

Benzoic Acid Derivative: CAS No. 1025719-29-2

The compound with CAS No. 1025719-29-2, named Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an acetylamino group at the 3-position and a tetramethyl dioxaborolane moiety at the 5-position. The methyl ester functionality further enhances its reactivity and versatility in chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and boronate ester formation techniques. The presence of the tetramethyl dioxaborolane group makes this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as an efficient boron-based coupling partner. This has been extensively explored in recent studies to develop novel materials for electronic applications.

The acetylamino group at the 3-position introduces additional functionalization opportunities, allowing for further chemical modifications to tailor the compound's properties for specific applications. For instance, researchers have utilized this group to create bioconjugates for drug delivery systems and biosensor applications. The methyl ester functionality also plays a crucial role in stabilizing the molecule during synthesis and storage while enabling easy conversion to other functional groups when required.

In terms of physical properties, this compound exhibits a high degree of thermal stability and excellent solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). These characteristics make it ideal for use in solution-phase synthesis protocols and thin-film deposition techniques. Recent studies have also highlighted its potential as a precursor for the synthesis of advanced polymers and organic semiconductors.

The integration of the tetramethyl dioxaborolane moiety into the benzoic acid framework has opened new avenues for exploring its electronic properties. For example, researchers have employed this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs) with tailored electronic characteristics. These frameworks have shown promise in energy storage devices such as supercapacitors and batteries.

Moreover, the methyl ester functionality has been leveraged in click chemistry reactions to create cross-linked networks with enhanced mechanical properties. Such materials are being investigated for their potential use in biomedical applications, including tissue engineering scaffolds and drug delivery systems.

In summary, Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS No. 1025719-29-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern synthetic chemistry and materials science research.